1-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H11N5O2/c1-18-10(7-8-14-18)11(19)15-13-17-16-12(20-13)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,17,19)
• InChI Key: CPCCGQPCIGXTPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)NC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

1-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide, also known as MPOC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPOC is a heterocyclic compound that contains a pyrazole ring, an oxadiazole ring, and a carboxamide group. This compound has shown promising results in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Insecticidal Activity

One of the notable applications of compounds related to 1-methyl-N-(5-phenyl-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide is their insecticidal properties. Research has shown that derivatives containing 1,3,4-oxadiazole rings exhibit good insecticidal activities. For instance, certain compounds displayed significant activity against the diamondback moth, with preliminary bioassays indicating promising insecticidal potentials. The structure-insecticidal activity relationships were further elucidated through density functional theory (DFT) studies, suggesting the importance of the 1,3,4-oxadiazole moiety in contributing to the insecticidal effect (Qi et al., 2014).

Antimicrobial and Antifungal Activities

Another significant area of application for these compounds is in the development of new antimicrobial and antifungal agents. Novel pyrazole integrated 1,3,4-oxadiazoles have been synthesized and evaluated for their antimicrobial activities, demonstrating potent to weak activities against various microbial strains. Specifically, some compounds have shown promising antimicrobial properties, making them potential candidates for further investigation in antimicrobial drug development (Ningaiah et al., 2014). Additionally, antifungal activities have been observed in novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, with some derivatives showing higher antifungal activity against several phytopathogenic fungi than the commercial fungicide boscalid (Du et al., 2015).

Antitubercular Activity

Compounds bearing the 1,3,4-oxadiazole and pyrazole moieties have also been investigated for their antitubercular activities. A study on N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives revealed significant in vitro activity against Mycobacterium tuberculosis, with some molecules exhibiting promising lead characteristics for further drug development due to their low minimum inhibitory concentrations (MICs) (Nayak et al., 2016).